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Compound of Interest

Compound Name: BPU-11

Cat. No.: B15615318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining

the molecular weight of BPU-11, a significant ligand for the HCN4 ion channel. BPU-11, with

the chemical formula C₃₂H₃₁N₅O, is identified as 1-{1-[(3-Cyanophenyl)methyl]piperidin-4-yl}-3-

(2-phenylphenyl)-1-(pyridin-3-ylmethyl)urea.[1][2][3] Its characterization is a critical step in

research and development, ensuring sample purity and confirming its identity. This document

outlines the theoretical and practical approaches to accurately establish its molecular weight,

which is reported to be approximately 501.62 g/mol .[1]

Introduction to BPU-11 and the Importance of
Molecular Weight Determination
BPU-11 is a small molecule that functions as a ligand for the HCN4 (Hyperpolarization-

activated cyclic nucleotide-gated channel 4).[3] As an HCN4 CLP ligand, it is capable of

modulating channel function, a property of significant interest in cardiovascular and

neurological research.[3] Accurate determination of the molecular weight of BPU-11 is a

fundamental aspect of its analytical characterization. It serves to:

Confirm Chemical Identity: Verifying that the synthesized or procured compound is indeed

BPU-11.

Assess Purity: Identifying the presence of impurities or degradation products.
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Support Structural Elucidation: Providing a foundational piece of data for more complex

structural analyses like NMR and X-ray crystallography.

Ensure Reproducibility: Guaranteeing consistency across different batches for reliable

experimental results.

Physicochemical Properties of BPU-11
A summary of the key quantitative data for BPU-11 is presented in the table below for easy

reference.

Property Value Source

Chemical Name

1-{1-[(3-

Cyanophenyl)methyl]piperidin-

4-yl}-3-(2-phenylphenyl)-1-

(pyridin-3-ylmethyl)urea

[2]

Alias Biphenyl Urea 11 [1][2]

Molecular Formula C₃₂H₃₁N₅O [1][2][3]

Theoretical Molecular Weight 501.62 g/mol [1]

CAS Number 909664-41-1 [2][3][4]

Experimental Protocols for Molecular Weight
Determination
The determination of the molecular weight of a small molecule like BPU-11 is most commonly

and accurately achieved through mass spectrometry.[5][6] Chromatographic methods can also

be employed, particularly for purity assessment in conjunction with molecular weight

estimation.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[5][7] It is the gold standard for determining the molecular weight of

small molecules due to its high accuracy and sensitivity.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.echemi.com/produce/pr2411182463-bpu-11.html
https://www.targetmol.com/compound/bpu-11
https://www.echemi.com/produce/pr2411182463-bpu-11.html
https://www.targetmol.com/compound/bpu-11
https://www.echemi.com/produce/pr2411182463-bpu-11.html
https://www.adooq.com/bpu-11.html
https://www.targetmol.com/compound/bpu-11
https://www.echemi.com/produce/pr2411182463-bpu-11.html
https://www.adooq.com/bpu-11.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB84203368.htm
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.mtoz-biolabs.com/molecular-weight-determination.html
https://www.impactanalytical.com/molecular-weight-determination/
https://www.mtoz-biolabs.com/molecular-weight-determination.html
https://fiveable.me/introduction-polymer-science/unit-3/methods-determining-molecular-weight/study-guide/Ltlyz9U8R6jHmXRS
https://www.mtoz-biolabs.com/molecular-weight-determination.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ESI is a soft ionization technique that is well-suited for polar molecules like BPU-11, allowing

for the analysis of intact molecules with minimal fragmentation.

Sample Preparation:

Dissolve 1-2 mg of BPU-11 in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

Prepare a dilute solution (e.g., 1-10 µM) of BPU-11 in a solvent compatible with mass

spectrometry, such as 50:50 acetonitrile:water with 0.1% formic acid. The formic acid aids

in the protonation of the molecule.

Instrumentation and Analysis:

Introduce the sample solution into the ESI-MS system via direct infusion or through a

liquid chromatography (LC) system.

Set the mass spectrometer to operate in positive ion mode to detect protonated molecules

([M+H]⁺).

Acquire the mass spectrum over a relevant m/z range (e.g., 100-1000 m/z).

Data Interpretation:

The primary ion expected for BPU-11 is the protonated molecule, [C₃₂H₃₁N₅O + H]⁺.

The expected m/z value would be approximately 502.63.

The presence of a prominent peak at this m/z value confirms the molecular weight of

BPU-11.

High-Performance Liquid Chromatography (HPLC)
While HPLC is primarily a separation technique, it can be used in conjunction with a mass

spectrometer (LC-MS) to both separate BPU-11 from any impurities and confirm its molecular

weight simultaneously.

Sample Preparation:
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Prepare a stock solution of BPU-11 (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

Dilute the stock solution to a working concentration (e.g., 10-100 µg/mL) with the mobile

phase.

Chromatographic Conditions:

Column: A C18 reverse-phase column is typically suitable for a molecule with the polarity

of BPU-11.

Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with

0.1% formic acid (Solvent B).

Flow Rate: 0.5-1.0 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry Detection:

Couple the HPLC eluent to an ESI-MS detector.

Monitor for the expected [M+H]⁺ ion of BPU-11 at the appropriate retention time.

Visualizations
Logical Workflow for BPU-11 Molecular Weight
Confirmation
The following diagram illustrates the logical workflow for confirming the molecular weight of a

BPU-11 sample.
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Sample Preparation
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Data Acquisition & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight
Determination of BPU-11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615318#bpu-11-molecular-weight-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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